2-Amino-4-chloro-3'-methoxybenzophenone

• Molecular Formula: C14H12ClNO2
• Molecular Weight: 261.70 g/mol
• IUPAC Name: (2-amino-4-chlorophenyl)-(3-methoxyphenyl)methanone
• InChI: InChI=1S/C14H12ClNO2/c1-18-11-4-2-3-9(7-11)14(17)12-6-5-10(15)8-13(12)16/h2-8H,16H2,1H3
• InChI Key: CWUILVCIYGBWSB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)C2=C(C=C(C=C2)Cl)N

Description

2-Amino-4-chloro-3'-methoxybenzophenone is a substituted benzophenone derivative characterized by an amino group at the 2-position, a chlorine atom at the 4-position, and a methoxy group at the 3'-position of the benzophenone scaffold. The amino and methoxy substituents may enhance solubility and target binding compared to simpler halogenated analogs, though this requires empirical validation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The pharmacological and physicochemical properties of 2-amino-4-chloro-3'-methoxybenzophenone can be contextualized through comparisons with related benzophenones and acetophenones. Below is a detailed analysis:

Table 1: Key Comparisons with Analogous Compounds

Compound Name	Substituents	Molecular Formula	Pharmacological/Industrial Relevance	Key Differences	References
2-Amino-4-chloro-3'-methoxybenzophenone	2-NH₂, 4-Cl, 3'-OCH₃	C₁₄H₁₂ClNO₂	Hypothesized anti-inflammatory via COX/NO pathways (inferred)	Unique amino group enhances polarity	–
3-Amino-4'-chlorobenzophenone	3-NH₂, 4'-Cl	C₁₃H₁₀ClNO	Intermediate in organic synthesis	Lacks methoxy group; reduced solubility
4-Chloro-4'-methoxybenzophenone	4-Cl, 4'-OCH₃	C₁₄H₁₁ClO₂	Precursor in Fenofibrate (lipid regulator) synthesis	No amino group; distinct substitution pattern
2-Bromo-4'-methoxyacetophenone	2-Br, 4'-OCH₃ (acetophenone)	C₉H₉BrO₂	Industrial intermediate; hazardous handling	Acetophenone backbone; bromine substitution
p-Chloro-p-methoxybenzophenone	4-Cl, 4'-OCH₃	C₁₄H₁₁ClO₂	m.p. 127°C; synthetic intermediate	Symmetric substitution; no amino group

Functional Group Impact on Bioactivity

• Amino Group: The 2-amino substituent in the target compound distinguishes it from non-aminated analogs like 4-chloro-4'-methoxybenzophenone. Amino groups are known to improve binding affinity to enzymatic targets (e.g., COX-2) and modulate cytokine release, as seen in benzophenones inhibiting IL-6 and TNF-α .
• Methoxy Group: The 3'-methoxy group may enhance metabolic stability compared to hydroxylated analogs, as methoxy groups resist phase I oxidation. This feature is shared with 2-bromo-4'-methoxyacetophenone, though the latter’s bromine increases reactivity and toxicity risks .
• Chlorine Atom: Chlorine at the 4-position is common in anti-inflammatory benzophenones (e.g., p-chloro-p-methoxybenzophenone), where it contributes to hydrophobic interactions with enzyme active sites .

Pharmacological Potential

• COX-2 Inhibition: Analogs like 2'-hydroxy-4'-benzoylphenyl-β-D-glucopyranoside show Glide Scores of -9.7 kcal/mol for COX-2 binding, suggesting the target’s methoxy and amino groups could further optimize selectivity .